Cas no 2803861-99-4 (N-ethylazetidine-3-sulfonamide hydrochloride)

• Product Name: N-ethylazetidine-3-sulfonamide hydrochloride
• CAS No: 2803861-99-4
• MF: C₅H₁₃ClN₂O₂S
• MW: 200.686918973923
• CID: 6183745
• PubChem ID: 165754607
• Update Time: 2025-05-27

N-ethylazetidine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethylazetidine-3-sulfonamide hydrochloride
• EN300-37457026
• 2803861-99-4

• Inchi： 1S/C5H12N2O2S.ClH/c1-2-7-10(8,9)5-3-6-4-5;/h5-7H,2-4H2,1H3;1H
• InChI Key： XWMLJGLIZMSMOU-UHFFFAOYSA-N
• SMILES： Cl.S(C1CNC1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 200.0386265g/mol
• Monoisotopic Mass: 200.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on N-ethylazetidine-3-sulfonamide hydrochloride

Research Brief on N-ethylazetidine-3-sulfonamide hydrochloride (CAS: 2803861-99-4)

N-ethylazetidine-3-sulfonamide hydrochloride (CAS: 2803861-99-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in biomedical research.

The compound belongs to the azetidine sulfonamide class, a structural motif increasingly recognized for its bioactivity and utility in drug design. Recent literature indicates that N-ethylazetidine-3-sulfonamide hydrochloride has been investigated for its role as a building block in the synthesis of kinase inhibitors, particularly those targeting protein kinases involved in inflammatory and oncogenic pathways. Its unique structural features, including the strained azetidine ring and sulfonamide group, contribute to its binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to N-ethylazetidine-3-sulfonamide hydrochloride, optimizing yield and purity for scalable production. The study emphasized the compound's stability under physiological conditions, making it suitable for further derivatization. Another recent investigation demonstrated its utility as a precursor in the development of covalent inhibitors, leveraging the reactivity of the sulfonamide group for targeted drug design.

Pharmacological evaluations have revealed promising results. Preclinical studies indicate that derivatives of N-ethylazetidine-3-sulfonamide hydrochloride exhibit moderate to high activity against specific kinase targets, with preliminary data suggesting favorable pharmacokinetic profiles. These findings position the compound as a valuable scaffold for the development of next-generation therapeutics, particularly in oncology and autoimmune diseases.

Looking ahead, ongoing research aims to further elucidate the structure-activity relationships (SAR) of N-ethylazetidine-3-sulfonamide hydrochloride derivatives. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates. The compound's versatility and demonstrated bioactivity underscore its importance in contemporary drug discovery pipelines.